Cas no 1649478-43-2 (6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1649478-43-2
• MF: C₆H₄BrClN₄
• MW: 247.479758262634
• MDL: MFCD28400727
• CID: 4612530
• PubChem ID: 117852750
• Update Time: 2025-10-21

6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridine
• CS-0447782
• EN300-1274770
• AC4648
• SY129561
• 1649478-43-2
• AKOS027427539
• MFCD28400727
• SCHEMBL16439317

• MDL： MFCD28400727
• Inchi： 1S/C6H4BrClN4/c7-3-1-4(8)5-10-6(9)11-12(5)2-3/h1-2H,(H2,9,11)
• InChI Key： XTMXLJNLUZTSNC-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(Br)C=C2Cl

Computed Properties

• Exact Mass: 245.93079g/mol
• Monoisotopic Mass: 245.93079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Additional information on 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Exploring the Potential of 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1649478-43-2) in Modern Pharmaceutical Research

The compound 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS: 1649478-43-2) has emerged as a promising candidate in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, featuring a triazolopyridine core with bromo and chloro substituents, has attracted significant attention due to its unique structural properties and potential therapeutic applications. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.

Recent studies highlight the growing importance of triazolopyridine derivatives in addressing unmet medical needs, especially in oncology and inflammatory diseases. The presence of both bromine and chlorine atoms at positions 6 and 8 respectively, combined with the amine group at position 2, creates a versatile molecular platform for further derivatization. This structural flexibility makes 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

The pharmaceutical industry's shift toward small molecule therapeutics has increased demand for novel heterocyclic compounds like 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Its molecular weight of 247.48 g/mol and moderate lipophilicity make it suitable for oral bioavailability, a key consideration in modern drug design. Researchers are exploring its potential as a building block for more complex molecules targeting protein-protein interactions, a hot topic in current drug discovery.

From a synthetic chemistry perspective, the triazolopyridine scaffold offers several advantages. The bromo substituent at position 6 serves as an excellent handle for further functionalization through cross-coupling reactions, while the chloro group at position 8 provides additional opportunities for structural modification. These features make CAS 1649478-43-2 a valuable intermediate in the synthesis of diverse chemical libraries for high-throughput screening.

The growing interest in fused heterocyclic systems has positioned 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine at the forefront of medicinal chemistry research. Its potential applications extend beyond oncology to include neurological disorders and infectious diseases, areas that have gained prominence in the post-pandemic research landscape. The compound's ability to modulate various biological targets while maintaining favorable drug-like properties makes it particularly attractive for multi-target drug design strategies.

In the context of current pharmaceutical trends, the demand for novel kinase inhibitors remains strong, with the global market projected to grow significantly in the coming years. 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine represents a promising starting point for the development of next-generation therapeutics in this space. Its structural features align well with the industry's focus on selective inhibition and reduced off-target effects, addressing one of the major challenges in kinase drug development.

The compound's potential extends to fragment-based drug discovery, an approach gaining traction in pharmaceutical research. With its moderate molecular weight and multiple points for diversification, CAS 1649478-43-2 serves as an excellent fragment for growing into lead compounds. This application is particularly relevant given the increasing emphasis on rational drug design and computational chemistry approaches in modern drug discovery pipelines.

From a commercial perspective, the availability of 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine has improved significantly in recent years, reflecting growing recognition of its value in medicinal chemistry. Suppliers now offer this compound with various purity grades to meet different research needs, from early-stage discovery to advanced preclinical studies. The compound's stability under standard storage conditions further enhances its utility as a research chemical for pharmaceutical applications.

Ongoing research into triazolopyridine-based compounds continues to reveal new therapeutic possibilities for 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Recent publications have explored its potential in addressing drug resistance mechanisms, a critical challenge in modern medicine. The compound's ability to serve as a platform for developing allosteric modulators represents another exciting avenue of investigation in the field of drug discovery.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine gain additional significance. Their well-defined synthetic pathways and characterized physicochemical properties make them ideal candidates for machine learning approaches in molecular design. This intersection of traditional medicinal chemistry and cutting-edge technology positions CAS 1649478-43-2 as a compound of continuing interest in the evolving landscape of drug development.

The safety profile of 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine makes it particularly suitable for research applications. While comprehensive toxicological data continues to be gathered, preliminary studies suggest it can be handled with standard laboratory precautions. This characteristic, combined with its synthetic versatility, ensures its ongoing relevance in medicinal chemistry research and pharmaceutical development programs worldwide.

Looking ahead, the scientific community anticipates continued exploration of triazolopyridine derivatives like 6-bromo-8-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine across multiple therapeutic areas. Its unique combination of structural features and demonstrated biological activity positions it as a valuable tool in the quest for novel treatments addressing some of medicine's most pressing challenges. As research progresses, this compound will likely play an increasingly important role in the development of next-generation pharmaceutical agents.